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Compound of Interest

Compound Name: 1-Heptanol-d1

Cat. No.: B12404526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling procedures, and

emergency protocols for 1-Heptanol-d1. The information presented herein is crucial for

ensuring a safe laboratory environment and mitigating potential risks associated with the use of

this deuterated alcohol. It is important to note that while this document focuses on 1-Heptanol-
d1, much of the detailed safety and toxicological data is based on its non-deuterated analogue,

1-Heptanol (CAS 111-70-6), due to a greater availability of data for the latter. The isotopic

substitution of one deuterium atom is not expected to significantly alter the compound's

fundamental safety profile.

Section 1: Physicochemical and Toxicological Data
A thorough understanding of the physical, chemical, and toxicological properties of 1-
Heptanol-d1 is fundamental to its safe handling. The following tables summarize key

quantitative data.

Table 1: Physical and Chemical Properties of 1-Heptanol
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Property Value Reference

Molecular Formula C₇H₁₅DO [1]

Molecular Weight 117.21 g/mol [2]

Appearance Colorless liquid [3][4]

Odor Weak alcoholic [4]

Boiling Point 176 °C (349 °F) [3][5]

Melting Point -36 °C (-33 °F) [3][5]

Flash Point 73 °C (163 °F) [3]

Autoignition Temperature 275 °C (527 °F) [3]

Density 0.822 g/cm³ at 25 °C [4][5]

Vapor Pressure 0.7 hPa (0.5 mmHg) at 20 °C [3]

Water Solubility 1.67 g/L [3]

Partition Coefficient (log Kow) 2.62 [3]

Table 2: Toxicological Data for 1-Heptanol

Test Species Route Value Reference

LD50 Rat Oral 500 mg/kg [3]

LD50 Rabbit Dermal 2,000 mg/kg [3]

LC50 Mouse Inhalation
6,600 mg/m³ (2

h)
[3]

Table 3: Hazard Identification
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Hazard Statement Classification Reference

H227 Combustible liquid

H319 Causes serious eye irritation

H412
Harmful to aquatic life with

long lasting effects

Section 2: Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to minimizing exposure

and preventing accidents.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[6]

Skin Protection: Use impervious gloves, such as nitrile rubber.[6] A glove thickness of 0.4

mm is recommended.[6]

Respiratory Protection: In case of insufficient ventilation or when high concentrations are

present, use a suitable respirator with an organic vapor cartridge.[6]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[6][7]

Avoid contact with skin and eyes.[7]

Avoid breathing vapors or mist.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[3][8] No smoking.[3]

[8]

Take precautionary measures against static discharge.[8]
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Wash hands thoroughly after handling and before breaks.[8]

Storage
Store in a cool, dry, and well-ventilated place.[6][7]

Keep the container tightly closed.[6][8]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

[9]

The recommended storage temperature is below 30°C.[4][5]

Section 3: Emergency Procedures
In the event of an emergency, a swift and informed response is critical.

First Aid Measures
After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.[7]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3][7]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[3][7]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[7][9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][9]

Specific Hazards: Combustible liquid. Vapors are heavier than air and may travel along the

ground to an ignition source. Hazardous decomposition products include carbon oxides.[3]
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Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[7]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Remove all sources of ignition.[7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7]

Methods for Cleaning Up: Absorb with an inert material (e.g., sand, earth, vermiculite) and

place in a suitable container for disposal.[9]

Section 4: Experimental Protocols
Detailed experimental protocols for determining key safety parameters are outlined in

standardized guidelines. For instance:

Acute Oral Toxicity: OECD Test Guideline 401.[7]

Acute Inhalation Toxicity: OECD Test Guideline 403.[7]

Skin Corrosion/Irritation: OECD Test Guideline 404.[7]

Serious Eye Damage/Irritation: OECD Test Guideline 405.[7]

Skin Sensitization: OECD Test Guideline 406.[7]

Researchers should refer to these official guidelines for detailed methodologies when

conducting safety assessments.

Section 5: Logical Workflow for Handling Spills
The following diagram illustrates a logical workflow for responding to a 1-Heptanol-d1 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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